Cas no 512809-32-4 (2-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxy-1,2,3,4-tetrahydroquinazolin-4-one)

• Product Name: 2-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxy-1,2,3,4-tetrahydroquinazolin-4-one
• CAS No: 512809-32-4
• MF: C₁₃H₁₄N₄O₂
• MW: 258.275862216949
• MDL: MFCD03420207
• CID: 3058895
• PubChem ID: 4103501
• Update Time: 2025-07-21

2-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxy-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(1,5-Dimethyl-1H-pyrazol-4-yl)-3-hydroxy-2,3-dihydro-1H-quinazolin-4-one
• 2-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxy-1,2,3,4-tetrahydroquinazolin-4-one
• AKOS000308153
• AK-968/41170182
• CS-0240456
• Oprea1_529900
• 2-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxy-2,3-dihydro-4(1H)-quinazolinone
• 2-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxy-2,3-dihydroquinazolin-4(1H)-one
• DTXSID501140674
• MVA80932
• 2-(1,5-dimethylpyrazol-4-yl)-3-hydroxy-1,2-dihydroquinazolin-4-one
• 512809-32-4
• CHEMBL1532418
• 4(1H)-Quinazolinone, 2-(1,5-dimethyl-1H-pyrazol-4-yl)-2,3-dihydro-3-hydroxy-
• SMR000114970
• STK301587
• BBL038259
• MLS000548551
• HMS2363I20
• EN300-228512
• 2-(1,5-Dimethyl-1H-pyrazol-4-yl)-2,3-dihydro-3-hydroxy-4(1H)-quinazolinone

• MDL： MFCD03420207
• Inchi： 1S/C13H14N4O2/c1-8-10(7-14-16(8)2)12-15-11-6-4-3-5-9(11)13(18)17(12)19/h3-7,12,15,19H,1-2H3
• InChI Key： KMTNEQUFQXKRIF-UHFFFAOYSA-N
• SMILES： ON1C(C2C=CC=CC=2NC1C1C=NN(C)C=1C)=O

Computed Properties

• Exact Mass: 258.11167570Da
• Monoisotopic Mass: 258.11167570Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.4Ų

2-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxy-1,2,3,4-tetrahydroquinazolin-4-one Security Information

• Storage Condition：(BD494805)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxy-1,2,3,4-tetrahydroquinazolin-4-one

Introduction to 2-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxy-1,2,3,4-tetrahydroquinazolin-4-one (CAS No. 512809-32-4)

The compound 2-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxy-1,2,3,4-tetrahydroquinazolin-4-one, identified by its CAS number 512809-32-4, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its unique structural features and promising biological activities. The presence of both pyrazole and tetrahydroquinazoline moieties in its framework suggests potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

Recent research has highlighted the importance of tetrahydroquinazoline derivatives in medicinal chemistry. These compounds have shown remarkable efficacy in inhibiting enzymes and receptors involved in metabolic disorders, inflammation, and cancer. The structural motif of 1,2,3,4-tetrahydroquinazolin-4-one provides a scaffold that can be modified to enhance binding affinity and selectivity. In particular, the hydroxyl group at the 3-position and the pyrazole ring at the 2-position contribute to the compound's versatility in interacting with biological targets.

The pyrazole moiety is well-documented for its pharmacological properties. Pyrazole derivatives are known to exhibit anti-inflammatory, antimicrobial, and antitumor activities. The introduction of a dimethyl group at the 1-position of the pyrazole ring further modulates its electronic properties, enhancing its potential as a pharmacophore. This modification can influence both the solubility and bioavailability of the compound, making it more suitable for therapeutic applications.

In the context of current pharmaceutical research, 2-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxy-1,2,3,4-tetrahydroquinazolin-4-one has been investigated for its potential role in modulating enzyme activity. Specifically, studies suggest that this compound may interact with kinases and phosphodiesterases, which are critical in signal transduction pathways. Dysregulation of these pathways is often associated with chronic diseases such as diabetes and cancer. By targeting these enzymes, the compound could offer a novel approach to managing these conditions.

One of the most compelling aspects of this molecule is its ability to cross the blood-brain barrier (BBB). The tetrahydroquinazoline core is known to enhance BBB penetration, allowing for effective delivery to central nervous system (CNS) targets. This property is particularly relevant for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The hydroxyl group at the 3-position may also play a role in reducing metabolic clearance, thereby prolonging the compound's half-life in vivo.

Computational modeling studies have been instrumental in understanding the binding interactions of 2-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxy-1,2,3,4-tetrahydroquinazolin-4-one with biological targets. Molecular docking simulations have revealed that this compound can bind to active sites of kinases with high affinity. The dimethyl-substituted pyrazole ring is particularly important in forming hydrophobic interactions with key residues in the enzyme pocket. Additionally, the hydroxyl group engages in hydrogen bonding with polar residues, further stabilizing the binding complex.

Experimental validation of these computational findings has been conducted through enzyme inhibition assays. Preliminary results indicate that 2-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxy-1,2,3,4-tetrahydroquinazolin-4-one effectively inhibits several kinases involved in cancer progression. The IC50 values obtained from these assays suggest that this compound may be a potent lead candidate for further development into an anticancer drug. Further studies are ongoing to optimize its potency and selectivity against specific kinase isoforms.

The synthesis of 2-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxy-1,2,3,4-tetrahydroquinazolin-4-one involves multi-step organic reactions that showcase modern synthetic methodologies. Key steps include cyclization reactions to form the tetrahydroquinazoline core and functional group transformations to introduce the pyrazole moiety and hydroxyl group. Advances in catalytic processes have enabled more efficient and sustainable synthesis routes for this compound.

The pharmacokinetic profile of this compound is another area of interest. Preliminary pharmacokinetic studies suggest that it exhibits moderate oral bioavailability and reasonable tissue distribution upon administration. These findings are crucial for assessing its potential as a therapeutic agent and for designing appropriate dosing regimens.

Future directions for research on 2-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxy-1，2，3，4-tetrahydroquinazolin - 4 - one include exploring its mechanism of action in detail and evaluating its efficacy in preclinical models of disease。 Understanding how this compound interacts with biological targets at a molecular level will provide insights into its therapeutic potential。 Additionally， preclinical studies will help determine whether it can translate into clinical benefits for patients suffering from relevant diseases。

In conclusion, 2-( 1，5 - dimethyl - 1 H - pyrazol - 4 - yl ) - 3 - hydroxy - 1，2，3，4 - tetrahydroquinazolin - 4 - one ( CAS No . 512809 - 32 - 4 ) represents a promising candidate for further development as a therapeutic agent。 Its unique structural features， combined with promising biological activities，make it an attractive target for drug discovery efforts。 As research continues，this compound has the potential to contribute significantly to advancements in medicine。